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Compound of Interest

Compound Name: (R)-MLN-4760

Cat. No.: B1676667 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro potency of (R)-MLN-
4760, a less active stereoisomer of the potent and selective Angiotensin-Converting Enzyme 2

(ACE2) inhibitor, MLN-4760. The following sections detail its inhibitory activity, the experimental

protocols used for its characterization, and the key signaling pathways involved.

Quantitative In Vitro Potency Data
The in vitro potency of MLN-4760 and its isomers has been determined against ACE2 and

other related metalloproteases. The data, summarized below, highlights the high potency and

selectivity of the active isomer for human ACE2.
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MNCs: Mononuclear Cells

Signaling Pathway: The Renin-Angiotensin System
MLN-4760 exerts its effect by inhibiting ACE2, a key enzyme in the Renin-Angiotensin System

(RAS). ACE2 is responsible for the conversion of the vasoconstrictor Angiotensin II into the

vasodilator Angiotensin-(1-7). By blocking this conversion, MLN-4760 can modulate the

balance of these vasoactive peptides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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